Cas no 1195945-01-7 (3-fluoro-5-hydroxy-4-methoxybenzoic acid)
3-Fluoro-5-hydroxy-4-methoxybenzoic acid is a fluorinated benzoic acid derivative characterized by its distinct substitution pattern, which includes hydroxyl, methoxy, and fluoro functional groups. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The presence of both electron-donating (hydroxy, methoxy) and electron-withdrawing (fluoro) groups enhances its reactivity in electrophilic and nucleophilic transformations. Its structural features make it suitable for applications in medicinal chemistry, particularly in the design of bioactive molecules. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various synthetic protocols. Careful handling is advised due to potential sensitivity to light and moisture.
1195945-01-7 structure
Product Name:3-fluoro-5-hydroxy-4-methoxybenzoic acid
CAS No:1195945-01-7
MF:C8H7FO4
MW:186.137186288834
CID:838706
Update Time:2026-04-29
3-fluoro-5-hydroxy-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-fluoro-5-hydroxy-4-methoxybenzoic acid
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- Inchi： InChI=1S/C8H7FO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
- InChI Key： XDYLTVLFCIIHNX-UHFFFAOYSA-N
- SMILES： COC1=C(C=C(C=C1O)C(=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.447
- Boiling Point: 357 ºC
- Flash Point: 170 ºC
3-fluoro-5-hydroxy-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1559933-10g |
3-Fluoro-5-hydroxy-4-methoxybenzoic acid |
1195945-01-7 | 98% | 10g |
￥24560.00 | 2024-08-09 |
3-fluoro-5-hydroxy-4-methoxybenzoic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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